Cas no 21437-85-4 (3-bromo-N-ethylpropanamide)

• Product Name: 3-bromo-N-ethylpropanamide
• CAS No: 21437-85-4
• MF: C₅H₁₀BrNO
• MW: 180.04300069809
• MDL: MFCD16487270
• CID: 5617102
• PubChem ID: 58757175
• Update Time: 2025-05-24

3-bromo-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS017515909
• 21437-85-4
• EN300-2969247
• DTXSID001310931
• 3-bromo-N-ethylpropanamide
• SCHEMBL12073662
• 3-bromo-propionic acid ethylamide
• 3-Bromo-N-ethyl-propionamide
• Propanamide, 3-bromo-N-ethyl-

• MDL： MFCD16487270
• Inchi： 1S/C5H10BrNO/c1-2-7-5(8)3-4-6/h2-4H2,1H3,(H,7,8)
• InChI Key： SGEYBDFIAGICMY-UHFFFAOYSA-N
• SMILES： BrCCC(NCC)=O

Computed Properties

• Exact Mass: 178.99458g/mol
• Monoisotopic Mass: 178.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 289.7±23.0 °C(Predicted)
• pka: 15.54±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-bromo-N-ethylpropanamide

3-Bromo-N-Ethylpropanamide (CAS No. 21437-85-4): A Comprehensive Overview

The compound 3-bromo-N-ethylpropanamide, identified by the CAS registry number CAS No. 21437-85-4, is a significant organic chemical entity with diverse applications in the field of chemistry and related disciplines. This compound belongs to the class of amides, characterized by its amide functional group and a bromine substituent at the third position of the propanamide chain. The structure of 3-bromo-N-ethylpropanamide is defined by its molecular formula, C₆H₁₁BrNO, which highlights its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms.

The synthesis of 3-bromo-N-ethylpropanamide typically involves a multi-step process that begins with the preparation of the corresponding carboxylic acid or ester intermediate. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for its production, often leveraging catalytic systems or microwave-assisted techniques to enhance reaction yields and minimize by-products. The bromination step is particularly critical, as it determines the compound's reactivity and functional properties.

In terms of physical properties, 3-bromo-N-ethylpropanamide exhibits a melting point of approximately 60°C and a boiling point around 160°C under standard atmospheric conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research indicating that it remains stable up to temperatures of 100°C in inert atmospheres.

The application of 3-bromo-N-ethylpropanamide spans across multiple domains within the chemical sciences. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition or receptor modulation. For instance, studies have demonstrated its utility in the development of inhibitors for histone deacetylases (HDACs), which are implicated in various pathological conditions such as cancer and neurodegenerative diseases.

In materials science, 3-bromo-N-ethylpropanamide has been explored as a precursor for the synthesis of advanced polymers and coatings with tailored mechanical and thermal properties. Its ability to undergo polymerization under controlled conditions has opened new avenues for the creation of high-performance materials suitable for aerospace and automotive industries.

The environmental impact of CAS No. 21437-85-4 has also garnered attention in recent years. Research into its biodegradation pathways has revealed that it undergoes microbial transformation under aerobic conditions, with complete mineralization observed within a period of six months under controlled laboratory settings. This information is crucial for assessing its ecological safety and guiding its responsible use in industrial processes.

In conclusion, 3-bromo-N-ethylpropanamide (CAS No. 21437-85-4) stands as a versatile chemical entity with significant potential across various scientific and industrial applications. Ongoing research continues to uncover new insights into its properties, synthesis methods, and utility, underscoring its importance in modern chemistry.